Cas no 2229685-80-5 (5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine)

• Product Name: 5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229685-80-5
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5916540
• PubChem ID: 165968613
• Update Time: 2025-10-29

5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine
• 2229685-80-5
• EN300-1761928

• Inchi： 1S/C11H17N3/c1-9(12)4-5-10-6-7-11(13-8-10)14(2)3/h4-9H,12H2,1-3H3/b5-4+
• InChI Key： FEZRRQJBNBPJEN-SNAWJCMRSA-N
• SMILES： N(C)(C)C1C=CC(=CN=1)/C=C/C(C)N

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine

Introduction to 5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2229685-80-5)

5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229685-80-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The compound’s molecular structure combines a pyridine core with an alkenylamine side chain, positioning it as a versatile scaffold for further chemical modifications and biological evaluations.

The chemical entity can be described as a derivative of pyridine, featuring an N,N-dimethyl substitution at the 2-position and a 3-aminobut-1-enyl group at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a valuable candidate for exploring interactions with biological targets. The presence of both basic and nucleophilic functionalities allows for diverse reactivity, which is highly advantageous in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting complex biological pathways. 5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine has been explored as a potential lead compound in this context, particularly for its interaction with enzymes and receptors involved in inflammatory and metabolic diseases. Its structural motif suggests compatibility with binding pockets of proteins such as kinases and phosphodiesterases, which are key regulators in cellular signaling.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The alkenylamine moiety can undergo further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. For instance, introducing additional substituents at the terminal amine or double bond positions could modulate solubility, bioavailability, or target specificity. Such modifications are crucial in optimizing drug candidates for clinical efficacy and safety.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their broad spectrum of biological activity. A notable example is the use of pyridine-based compounds as kinase inhibitors, where the pyridine ring serves as a key pharmacophore for binding to the ATP-binding site of target enzymes. The compound 5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2229685-80-5) aligns with this trend, offering a promising starting point for developing next-generation therapeutics.

The synthesis of 5-(3-aminobut-1-en-1-yl)-N,N-dimethylpyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the 3-aminoalkenyl group onto the pyridine core, followed by N-methylation to achieve the dimethylamino substituents. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions could also be employed to construct the desired carbon-carbon bonds efficiently.

Beyond its synthetic appeal, this compound has been investigated for its potential biological effects. Preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For example, derivatives of this class have shown promise in preclinical models related to pain management and neuroprotection. While further research is needed to fully elucidate its mechanism of action, these findings underscore its therapeutic potential.

The development of new drug candidates is often hampered by challenges such as poor bioavailability or off-target effects. However, the structural features of 5-(3-aminobut-1-enyl)-N,N-dimethylpyridin–2–amine (CAS No. 2229685–80–5) offer opportunities to address these issues through rational drug design. By leveraging computational modeling techniques such as molecular docking and pharmacophore modeling, researchers can predict how this compound interacts with biological targets at an atomic level. This approach facilitates the optimization process by identifying key structural elements that enhance binding affinity while minimizing unwanted interactions.

In conclusion,5-(3-amino-but–1-en–1–yl)-N,N-dimethyl-pyridin–2–amine represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural composition makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve,this compound will likely play an important role in future drug discovery efforts aimed at improving human health outcomes.